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molecular formula C12H8ClN3 B158509 6-Chloro-2-phenylimidazo[1,2-b]pyridazine CAS No. 1844-53-7

6-Chloro-2-phenylimidazo[1,2-b]pyridazine

Cat. No. B158509
CAS RN: 1844-53-7
M. Wt: 229.66 g/mol
InChI Key: FPWMERDSYDEJOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08846676B2

Procedure details

To a solution, cooled to 0° C., of 10.4 g (45.4 mmol) of 6-chloro-2-phenylimidazo[1,2-b]pyridazine (CAS No.: 1844-53-7) in 500 mL of chloroform is rapidly added dropwise a solution of 11.1 g (68.1 mmol) of iodine monochloride in 100 mL of chloroform. After cooling to room temperature and stirring for 1 hour, the mixture is treated with aqueous 5% sodium thiosulfate solution. The product is extracted with dichloromethane and the organic phase is dried over sodium sulfate and concentrated under reduced pressure. The residue is triturated in 150 ml of acetonitrile containing a few mL of isopropyl alcohol and the solid is isolated after filtration. 15 g of a yellow powder are isolated after drying under vacuum.
Name
6-chloro-2-phenylimidazo[1,2-b]pyridazine
Quantity
10.4 g
Type
reactant
Reaction Step One
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
iodine monochloride
Quantity
11.1 g
Type
reactant
Reaction Step Three
Name
chloroform
Quantity
500 mL
Type
solvent
Reaction Step Three
Name
chloroform
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
yellow powder

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[N:6]([CH:8]=[C:9]([C:11]3[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=3)[N:10]=2)[N:7]=1.[I:17]Cl.S([O-])([O-])(=O)=S.[Na+].[Na+]>C(Cl)(Cl)Cl>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[N:6]([C:8]([I:17])=[C:9]([C:11]3[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=3)[N:10]=2)[N:7]=1 |f:2.3.4|

Inputs

Step One
Name
6-chloro-2-phenylimidazo[1,2-b]pyridazine
Quantity
10.4 g
Type
reactant
Smiles
ClC=1C=CC=2N(N1)C=C(N2)C2=CC=CC=C2
Step Two
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=S)(=O)([O-])[O-].[Na+].[Na+]
Step Three
Name
iodine monochloride
Quantity
11.1 g
Type
reactant
Smiles
ICl
Name
chloroform
Quantity
500 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Name
chloroform
Quantity
100 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirring for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The product is extracted with dichloromethane
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic phase is dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue is triturated in 150 ml of acetonitrile containing a few mL of isopropyl alcohol
CUSTOM
Type
CUSTOM
Details
the solid is isolated
FILTRATION
Type
FILTRATION
Details
after filtration

Outcomes

Product
Details
Reaction Time
 1 h
Name
yellow powder
Type
product
Smiles
ClC=1C=CC=2N(N1)C(=C(N2)C2=CC=CC=C2)I
Measurements
Type Value Analysis
AMOUNT: MASS 15 g
YIELD: CALCULATEDPERCENTYIELD 92.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.